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Compound of Interest

Compound Name:
11-Mercaptoundecylphosphoric

acid

Cat. No.: B575602 Get Quote

Essential Safety and Handling Guide for 11-
Mercaptoundecylphosphoric Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 11-
Mercaptoundecylphosphoric acid. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
11-Mercaptoundecylphosphoric acid is a chemical that requires careful handling due to its

potential health hazards. The primary risks associated with this compound are irritation to the

skin, eyes, and respiratory system.[1][2] It may also have long-lasting harmful effects on

aquatic life.[1][2]

Signal Word: Warning[1][2]

Hazard Statements:

H315: Causes skin irritation[1][2]
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H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

H413: May cause long lasting harmful effects to aquatic life[1][2]

The following table summarizes the mandatory personal protective equipment required when

handling this chemical.
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Body Part Required PPE
Specifications and
Rationale

Eyes/Face Safety Goggles or Face Shield

Must be worn to protect

against splashes and dust.[1]

[2][3][4] For significant splash

hazards, a face shield should

be worn in addition to goggles.

[3][5]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

generally suitable for

preventing skin contact.[3][6]

Gloves must be inspected

before use and disposed of

properly after handling the

chemical.[7][8]

Body Laboratory Coat or Apron

A lab coat or chemical-

resistant apron is necessary to

protect skin and clothing from

spills and splashes.[3][9]

Respiratory N95 Dust Mask or Respirator

Since the compound is a solid

that can form dust and may

cause respiratory irritation, an

N95 dust mask is the minimum

requirement.[1][2] Work should

be conducted in a well-

ventilated area, preferably a

chemical fume hood.[4][10]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a

safe laboratory environment.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Ensure Fume Hood is Operational

Weigh Solid in Fume Hood

Begin Work

Prepare Solution (if applicable)

Perform Experiment

Decontaminate Work Area

Complete Experiment

Segregate Chemical Waste

Dispose of Contaminated PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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